Cas no 1289029-89-5 (2-(Dimethylamino)-3-methoxybenzaldehyde)

• Product Name: 2-(Dimethylamino)-3-methoxybenzaldehyde
• CAS No: 1289029-89-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4936631
• Update Time: 2025-07-16

2-(Dimethylamino)-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-3-methoxybenzaldehyde

• Inchi： 1S/C10H13NO2/c1-11(2)10-8(7-12)5-4-6-9(10)13-3/h4-7H,1-3H3
• InChI Key： WNRPJARKDZHNJP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=O)=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5

Additional information on 2-(Dimethylamino)-3-methoxybenzaldehyde

Introduction to 2-(Dimethylamino)-3-methoxybenzaldehyde (CAS No. 1289029-89-5)

2-(Dimethylamino)-3-methoxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1289029-89-5, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This aromatic aldehyde features a unique structural motif, combining a methoxy group at the 3-position and a dimethylamino substituent at the 2-position of the benzene ring. Such structural characteristics make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The compound’s reactivity stems from its dual functional groups: the aldehyde moiety (–CHO) and the dimethylamino group (–N(CH₃)₂). The aldehyde group is well-known for its participation in condensation reactions, such as Schiff base formation, while the dimethylamino group introduces basicity and influences electronic properties, making it valuable in medicinal chemistry for designing molecules with enhanced binding affinity or metabolic stability.

In recent years, 2-(Dimethylamino)-3-methoxybenzaldehyde has been explored as a key building block in the synthesis of novel pharmacophores. Its structural framework is particularly relevant in the design of compounds targeting neurological and inflammatory pathways. For instance, derivatives of this benzaldehyde have been investigated for their potential role in modulating enzyme activity, such as kinases and phosphodiesterases, which are implicated in various diseases.

One of the most compelling aspects of this compound is its utility in generating heterocyclic scaffolds. By reacting 2-(Dimethylamino)-3-methoxybenzaldehyde with nitrogen-containing reagents, researchers can construct imines, pyridines, or quinolines—heterocycles that are prevalent in many drugs. A notable example comes from recent studies demonstrating its application in synthesizing small-molecule inhibitors for cancer therapy. The dimethylamino group enhances solubility and bioavailability, while the methoxy group contributes to metabolic stability, making these derivatives promising candidates for further preclinical evaluation.

The pharmaceutical industry has also shown interest in 2-(Dimethylamino)-3-methoxybenzaldehyde due to its potential as an intermediate for antiviral and anti-inflammatory agents. Researchers have reported its incorporation into molecules that exhibit inhibitory effects on viral proteases, highlighting its role in addressing emerging infectious diseases. Additionally, its structural motif has been leveraged to develop novel anti-inflammatory compounds that target cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs), which are critical regulators of inflammation.

From a synthetic chemistry perspective, 2-(Dimethylamino)-3-methoxybenzaldehyde offers a convenient entry point to complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or heteroaryl groups at various positions around the benzene ring, enabling fine-tuning of pharmacological properties. Such flexibility makes it an invaluable reagent for medicinal chemists seeking to optimize lead compounds.

Recent advances in computational chemistry have further enhanced the utility of 2-(Dimethylamino)-3-methoxybenzaldehyde by allowing researchers to predict its interactions with biological targets with greater precision. Molecular docking studies have identified potential binding pockets where this compound or its derivatives could exert therapeutic effects. These virtual screening approaches have accelerated drug discovery pipelines by prioritizing promising candidates based on predicted binding affinities.

The agrochemical sector has not been left behind either. Derivatives of 2-(Dimethylamino)-3-methoxybenzaldehyde have been explored as intermediates for developing novel pesticides with improved efficacy and environmental safety. Their structural features contribute to selective toxicity toward pests while minimizing harm to non-target organisms, aligning with global efforts toward sustainable agriculture.

In conclusion, 2-(Dimethylamino)-3-methoxybenzaldehyde (CAS No. 1289029-89-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes—combining an aldehyde group with a dimethylamino substituent—make it a valuable scaffold for designing biologically active molecules. As research continues to uncover new synthetic pathways and pharmacological applications, this benzaldehyde derivative is poised to remain a cornerstone in chemical innovation.